4-(benzyloxy)-1H-pyrazolo[4,3-c]pyridin-3-amine
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Description
Scientific Research Applications
- Pyrrolopyrazine derivatives have demonstrated antimicrobial properties. They exhibit inhibitory effects against bacteria and fungi, making them potential candidates for novel antibiotics .
- Some pyrrolopyrazine compounds possess anti-inflammatory properties. These molecules could be valuable in managing inflammatory conditions .
- Pyrrolopyrazine derivatives have shown promise as antiviral agents. They may inhibit viral replication or entry into host cells .
- Certain pyrrolopyrazine compounds exhibit antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress and related diseases .
- Pyrrolopyrazine derivatives have been evaluated for their antitumor effects. They may interfere with cancer cell growth, proliferation, or survival pathways .
- 5H-pyrrolo[2,3-b]pyrazine derivatives have shown activity as kinase inhibitors. Kinases play essential roles in cell signaling and regulation .
Antimicrobial Activity
Anti-Inflammatory Effects
Antiviral Potential
Antioxidant Properties
Antitumor Activity
Kinase Inhibition
While pyrrolopyrazine derivatives hold great promise, it’s important to note that their precise mechanisms of action remain incompletely understood. Additionally, more Structure-Activity Relationship (SAR) research is needed to optimize their properties . Researchers continue to explore these fascinating compounds, hoping to design new leads for treating various diseases.
properties
IUPAC Name |
4-phenylmethoxy-1H-pyrazolo[4,3-c]pyridin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O/c14-12-11-10(16-17-12)6-7-15-13(11)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H3,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAOCPULRMFPHEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NC=CC3=C2C(=NN3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.